Cas no 1261443-62-2 (4-Amino-3,5-dimethyl-2'-(trifluoromethoxy)biphenyl)

4-Amino-3,5-dimethyl-2'-(trifluoromethoxy)biphenyl is a biphenyl derivative featuring an amino group at the 4-position, methyl substituents at the 3- and 5-positions, and a trifluoromethoxy group at the 2'-position. This compound is valued for its structural versatility, serving as a key intermediate in pharmaceutical and agrochemical synthesis. The presence of the trifluoromethoxy group enhances its electron-withdrawing properties, while the amino group provides a reactive site for further functionalization. Its rigid biphenyl backbone contributes to stability, making it suitable for applications requiring precise molecular architecture. The compound’s well-defined structure and functional groups facilitate its use in the development of bioactive molecules and advanced materials.

4-Amino-3,5-dimethyl-2'-(trifluoromethoxy)biphenyl structure

1261443-62-2 structure

Product Name:4-Amino-3,5-dimethyl-2'-(trifluoromethoxy)biphenyl

CAS No:1261443-62-2

MF:C₁₅H₁₄F₃NO

MW:281.272974491119

CID:4997001

Update Time:2025-06-08

4-Amino-3,5-dimethyl-2'-(trifluoromethoxy)biphenyl Chemical and Physical Properties

Names and Identifiers

- 4-Amino-3,5-dimethyl-2'-(trifluoromethoxy)biphenyl
- Inchi： 1S/C15H14F3NO/c1-9-7-11(8-10(2)14(9)19)12-5-3-4-6-13(12)20-15(16,17)18/h3-8H,19H2,1-2H3
- InChI Key： ZDOWKNAVELGXTG-UHFFFAOYSA-N
- SMILES： FC(OC1C=CC=CC=1C1C=C(C)C(=C(C)C=1)N)(F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 20
Rotatable Bond Count: 2
Complexity: 309
XLogP3: 4.8
Topological Polar Surface Area: 35.2

4-Amino-3,5-dimethyl-2'-(trifluoromethoxy)biphenyl Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A011004103-250mg	4-Amino-3,5-dimethyl-2'-(trifluoromethoxy)biphenyl	1261443-62-2	97%	250mg	$489.60	2023-09-03
Alichem	A011004103-500mg	4-Amino-3,5-dimethyl-2'-(trifluoromethoxy)biphenyl	1261443-62-2	97%	500mg	$855.75	2023-09-03
Alichem	A011004103-1g	4-Amino-3,5-dimethyl-2'-(trifluoromethoxy)biphenyl	1261443-62-2	97%	1g	$1534.70	2023-09-03

4-Amino-3,5-dimethyl-2'-(trifluoromethoxy)biphenyl Related Literature

1. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
2. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
3. An amorphous Cu–In–S nanoparticle-based precursor ink with improved atom economy for CuInSe2 solar cells with 10.85% efficiency†

Green Chem., 2017,19, 1268-1277
4. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
5. An ionic liquid promoted microwave-hydrothermal route towards highly photoluminescent carbon dots for sensitive and selective detection of iron(iii)†

Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4-Amino-3,5-dimethyl-2'-(trifluoromethoxy)biphenyl

Comprehensive Overview of 4-Amino-3,5-dimethyl-2'-(trifluoromethoxy)biphenyl (CAS No. 1261443-62-2)

The compound 4-Amino-3,5-dimethyl-2'-(trifluoromethoxy)biphenyl (CAS No. 1261443-62-2) is a specialized biphenyl derivative with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring an amino group, methyl substituents, and a trifluoromethoxy moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for high-purity biphenyl compounds or trifluoromethoxy-containing intermediates, highlighting the growing demand for such chemicals in drug discovery and material science.

In recent years, the interest in fluorinated organic compounds has surged due to their enhanced metabolic stability and bioavailability. The trifluoromethoxy group in 4-Amino-3,5-dimethyl-2'-(trifluoromethoxy)biphenyl contributes to its lipophilicity, a critical factor in optimizing drug candidates for CNS (Central Nervous System) targets. This aligns with trending topics like blood-brain barrier penetration and neurotherapeutic development, which dominate academic and industrial discussions. Additionally, the compound’s amino functionality allows for further derivatization, making it a versatile building block for heterocyclic synthesis.

The synthesis of 4-Amino-3,5-dimethyl-2'-(trifluoromethoxy)biphenyl typically involves cross-coupling reactions, such as Suzuki-Miyaura coupling, followed by selective functionalization. This process is often queried in search engines as efficient biphenyl synthesis methods or trifluoromethoxy introduction techniques. The compound’s crystalline form and solubility profile are also key considerations for formulation scientists, addressing common questions about API (Active Pharmaceutical Ingredient) compatibility and excipient selection.

From an environmental perspective, the biodegradability of fluorinated compounds is a hot topic, with researchers investigating green chemistry alternatives for fluorination. While 4-Amino-3,5-dimethyl-2'-(trifluoromethoxy)biphenyl is not classified as hazardous, its handling requires standard laboratory precautions. Searches for safe handling of aromatic amines or fluorinated compound storage reflect user concerns about workplace safety and regulatory compliance.

In agrochemical applications, this compound’s structural motifs are explored for designing next-generation pesticides with lower environmental impact. Queries like biphenyl-based herbicides or CF3O-containing fungicides underscore its relevance in sustainable agriculture. Its potential role in crop protection aligns with global trends toward precision farming and reduced chemical load.

Analytical characterization of 4-Amino-3,5-dimethyl-2'-(trifluoromethoxy)biphenyl involves advanced techniques like HPLC-MS and NMR spectroscopy, frequently searched as purity determination methods. The compound’s chromatographic behavior and spectral data are critical for quality control, addressing industry needs for reproducible synthetic protocols.

In conclusion, 4-Amino-3,5-dimethyl-2'-(trifluoromethoxy)biphenyl (CAS No. 1261443-62-2) exemplifies the intersection of medicinal chemistry and material innovation. Its multifaceted applications respond to pressing challenges in drug development, agrochemical design, and environmental sustainability, making it a compound of enduring scientific and industrial interest.